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Compound of Interest

Compound Name: Prisma APH

Cat. No.: B1178968 Get Quote

Prisma APH System Technical Support Center
Welcome to the Prisma APH System technical support center. Here you will find

troubleshooting guides and frequently asked questions to help you resolve common issues

encountered during your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the optimal operating temperature and humidity for the Prisma APH System?

A1: The Prisma APH System is designed to operate optimally within a temperature range of

20-25°C (68-77°F) and a relative humidity of 40-60%. Operating the system outside of these

ranges may lead to instrument errors and affect data quality.

Q2: How often should I perform system maintenance?

A2: A weekly and monthly maintenance schedule is recommended to ensure optimal

performance. Please refer to the Prisma APH System User Manual for detailed maintenance

protocols.

Q3: Where can I find the serial number of my Prisma APH System?

A3: The serial number is located on a silver label on the back of the main instrument console,

near the power input.
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Error Code Guide
This section provides solutions to specific error codes that may be displayed on the Prisma
APH System's control software.
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Error Code Description Possible Causes Suggested Actions

E-101
Communication Error

with APH Headstage

- Loose or damaged

headstage cable- APH

headstage not

properly seated-

Software driver issue

1. Ensure the

headstage cable is

securely connected to

both the headstage

and the main unit.2.

Power cycle the

Prisma APH

System.3. Reinstall

the APH headstage

driver.

E-205
Fluidics Pressure Out

of Range

- Clogged fluidics

lines- Insufficient or

empty buffer

reservoirs- Leak in the

fluidics system

1. Run the "Prime"

protocol to clear any

blockages.2. Check

and refill all buffer and

solution reservoirs.3.

Visually inspect tubing

for any leaks or loose

connections.[1]

E-310
Temperature Control

Failure

- Ambient temperature

outside of the optimal

range- Malfunction of

the temperature

control unit

1. Verify that the

laboratory's ambient

temperature is within

the 20-25°C range.2.

Restart the system. If

the error persists,

contact technical

support.

E-404 Plate Handling Error - Incorrect plate type

used- Plate not seated

correctly in the holder-

Obstruction in the

plate handling

mechanism

1. Ensure you are

using Prisma-

compatible

microplates.2. Re-seat

the microplate,

ensuring it is level and

secure.3. Check for
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any foreign objects in

the plate tray.

Experimental Failures
This section addresses common issues that may lead to failed experiments, even without a

specific error code.

Issue: High rate of failed seals during automated patch-clamping.

This is a common issue in automated patch-clamp experiments and can be caused by several

factors.
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High Failed Seal Rate

Are cells healthy and at optimal confluency?

Are intracellular and extracellular solutions fresh and correctly formulated?

Yes

Prepare fresh cells and repeat experiment.

No

Is the pipette resistance within the recommended range (e.g., 2-5 MΩ)?

Yes

Prepare fresh solutions and repeat experiment.

No

Is the pressure system functioning correctly (no leaks)?

Yes

Use a new batch of pipettes with the correct resistance.

No

Contact Technical Support

No

Problem Resolved

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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